Cas no 51279-43-7 (1,3-Benzenedicarbonyl dichloride, chloro-)
51279-43-7 structure
Product Name:1,3-Benzenedicarbonyl dichloride, chloro-
CAS No:51279-43-7
MF:C8H3Cl3O2
MW:237.467219591141
CID:362681
PubChem ID:12341818
Update Time:2025-04-19
1,3-Benzenedicarbonyl dichloride, chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarbonyl dichloride, chloro-
- 2-chlorobenzene-1,3-dicarbonyl chloride
- 51279-43-7
- 2-Chlorobenzene-1,3-dicarbonyl dichloride
- chloroisophthaloyl chloride
- DTXSID10492073
- SCHEMBL5285030
-
- Inchi: 1S/C8H3Cl3O2/c9-6-4(7(10)12)2-1-3-5(6)8(11)13/h1-3H
- InChI Key: SBYWPTRVJQXVLJ-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)Cl)=CC=CC=1C(=O)Cl
Computed Properties
- Exact Mass: 235.91999
- Monoisotopic Mass: 235.919862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,3-Benzenedicarbonyl dichloride, chloro- Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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